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Compound of Interest

Compound Name: TM38837

Cat. No.: B611399 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the

research chemical TM38837. While TM38837 is shipped as a non-hazardous chemical, its

status as a potent, bioactive compound necessitates that it be treated as regulated chemical

waste to ensure laboratory safety and environmental protection.[1] Adherence to these

procedures is critical for maintaining a safe research environment and complying with

institutional and regulatory standards.

Chemical and Physical Properties Summary
Understanding the properties of TM38837 is the first step in safe handling and disposal. The

following table summarizes key data for this compound.
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Property Data

Chemical Name

1-(2,4-Dichlorophenyl)-4-ethyl-N-1-piperidinyl-5-

[5-[2-[4-(trifluoromethyl)phenyl]ethynyl]-2-

thienyl]-1H-pyrazole-3-carboxamide

Molecular Formula C₃₀H₂₅Cl₂F₃N₄OS[2]

Molecular Weight 617.51 g/mol [2]

Appearance Solid powder[1]

Solubility Soluble in DMSO and ethanol.[2]

Storage Conditions Long-term storage at -20°C is recommended.

Shipping Classification Shipped as a non-hazardous chemical.

Experimental Protocol for Proper Disposal
The following step-by-step protocol must be followed for the disposal of all forms of TM38837
waste, including the pure compound, solutions, and contaminated labware. This protocol is

based on established guidelines for laboratory chemical waste management.

1. Waste Segregation and Collection:

Initial Step: Designate separate, clearly marked waste streams for solid and liquid TM38837
waste. Do not mix with other chemical wastes unless compatibility has been confirmed by a

qualified safety professional.

Solid Waste: Collect unused or expired TM38837 powder, along with any contaminated

disposable labware (e.g., pipette tips, weigh boats, gloves, bench paper), in a dedicated,

sealable, and puncture-resistant container.

Liquid Waste: All solutions containing TM38837 must be collected in a dedicated, leak-proof

container made of a material compatible with the solvent used (e.g., a glass or polyethylene

container for DMSO or ethanol solutions). Under no circumstances should TM38837
solutions be disposed of down the sanitary sewer.

2. Container Management and Labeling:
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Container Integrity: Ensure all waste containers are in good condition, compatible with their

contents, and can be securely sealed.

Labeling: All waste containers must be accurately and clearly labeled. The label should

include:

The words "Hazardous Waste" or "Chemical Waste" as per your institution's policy.

The full chemical name: "TM38837".

For liquid waste, identify the solvent and approximate concentration of TM38837.

The date when waste was first added to the container (accumulation start date).

3. Storage and Handling:

Designated Storage Area: Store sealed waste containers in a designated, well-ventilated

satellite accumulation area that is at or near the point of generation.

Secondary Containment: Place all waste containers in secondary containment (such as a

spill tray) to prevent the spread of material in case of a leak.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling TM38837 waste.

4. Final Disposal:

Professional Removal: Arrange for the collection of TM38837 waste through your institution's

Environmental Health & Safety (EHS) department or a licensed chemical waste disposal

contractor.

Documentation: Maintain an inventory of the waste generated for your records and to

provide to the disposal contractor.

Logical Workflow for TM38837 Disposal
The following diagram outlines the decision-making process and procedural flow for the safe

and compliant disposal of TM38837 waste.
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Caption: Procedural workflow for the disposal of TM38837.

It is the responsibility of all laboratory personnel to adhere to these guidelines to ensure a safe

working environment and to prevent the improper release of research chemicals. Always

consult your institution's specific chemical hygiene and waste management plans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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